1,1-Dimethylsemicarbazide

• IUPAC Name: dimethylaminourea
• InChI: InChI=1S/C3H9N3O/c1-6(2)5-3(4)7/h1-2H3,(H3,4,5,7)
• InChI Key: SVZFWZRCMLRFOM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)NC(=O)N
• Molecular Formula: C3H9N3O
• Molecular Weight: 103.12 g/mol
• CAS RN: 22718-49-6

Description

1,1-Dimethylsemicarbazide is a chemical compound with the molecular formula C3H9N3O. It has a molecular weight of 103.12300. It is commonly used in various industrial applications.

Molecular Structure Analysis

The molecular structure of 1,1-Dimethylsemicarbazide consists of 3 carbon atoms, 9 hydrogen atoms, 3 nitrogen atoms, and 1 oxygen atom. The exact mass is 103.07500.

Scientific Research Applications

Chemical Reaction Material

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Metabolite of Nitrofurazone

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Food Processing

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Endogenous Substances

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Toxicity Studies

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Detection Methods

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Future Directions

1,1-Dimethylsemicarbazide has been found to form NDMA during ozonation, but the mechanisms are unclear. Future research could focus on understanding these mechanisms and developing methods to control NDMA formation.

Mechanism of Action

Target of Action

1,1-Dimethylsemicarbazide (DMSC) is a chemical compound that primarily targets the formation of N-nitrosodimethylamine (NDMA), a toxic disinfection byproduct . It has been found to play a significant role in promoting NDMA generation .

Mode of Action

The interaction of DMSC with its targets involves a complex process. It has been experimentally verified that DMSC, along with 1,1-dimethylhydrazine (UDMH), plays a crucial role in promoting NDMA generation . The formation of NDMA is enhanced through the combined effect of molecular ozone (O3) and hydroxyl radical (∙OH) compared to that by O3 alone .

Biochemical Pathways

The biochemical pathways affected by DMSC primarily involve the formation of NDMA. ∙OH itself cannot generate NDMA directly; however, it can transform DMSC to intermediates with higher NDMA yield than the parent compound . The NDMA enhancement mechanism by the combined effect of O3 and ∙OH can be attributed to greater amounts of intermediates with higher NDMA yield (such as UDMH) produced .

Result of Action

The primary result of DMSC’s action is the promotion of NDMA generation . NDMA is a mutagenic and probably carcinogenic disinfection by-product, which has been widely detected in drinking water employing chlorination or chloramination for disinfection .

Action Environment

The action of DMSC is influenced by various environmental factors. For instance, the presence of bromide ion (Br−), bicarbonate ion (HCO3−), sulfate ion (SO42−), and humic acid (HA), as well as natural organic matter (NOM) from a lake, can affect the NDMA generation .

Q & A

Q1: Why is 1,1-Dimethylsemicarbazide (DMSC) relevant in water treatment research?

A: DMSC is an important intermediate in the formation of NDMA during ozonation of water . NDMA is a potential human carcinogen, making its presence in drinking water a serious concern . Understanding the role of DMSC helps researchers develop strategies to minimize NDMA formation during water treatment.

Q2: How does the presence of bromide ions (Br-) influence the formation of NDMA from precursors like DMSC?

A: Research indicates that low levels of bromide ions can enhance the formation of NDMA from precursors like 1,1,1',1'-tetramethyl-4,4'-(methylene-di-p-phenylene) di-semicarbazide (TMDS), which degrades into DMSC . This is because bromide can react with ozone to produce reactive bromine species, which can then interact with DMSC to enhance NDMA formation.

Q3: What is the role of reactive oxygen species (ROS) in the formation of NDMA from DMSC?

A: Studies have shown that reactive oxygen species like hydroxyl radicals (∙OH), superoxide radicals (∙O2-) and singlet oxygen (lO2) play distinct roles in NDMA formation from DMSC . While ∙OH can reduce NDMA formation in the absence of bromide, it can promote NDMA generation in the presence of bromide. Both ∙O2- and lO2 consistently enhance NDMA formation with or without bromide.

Q4: Are there industrial sources of 1,1-Dimethylsemicarbazide that could contaminate water sources?

A: Yes, research has identified industrial applications of related compounds that could lead to their presence in wastewater and subsequently in drinking water sources. For example, 4,4'-hexamethylenebis(1,1-dimethylsemicarbazide) (HDMS) and 1,1,1',1'-tetramethyl-4,4'-(methylene-di-p-phenylene)disemicarbazide (TMDS) are used as antiyellowing agents and light stabilizers . These compounds can degrade into DMSC, highlighting the potential for industrial discharge to contribute to NDMA formation in water treatment.

Q5: Can 1,1-Dimethylsemicarbazide be formed from other compounds?

A: Yes, research suggests that 1,1-Dimethylsemicarbazide can be formed from N,N-dimethylguanidine through reactions with certain chemicals . This highlights the potential for various chemical processes to contribute to the presence of DMSC and subsequently impact NDMA formation in water treatment.

Q6: How can we analyze and quantify 1,1-Dimethylsemicarbazide in water samples?

A: Advanced analytical techniques are crucial for detecting and quantifying DMSC in complex water matrices. Methods like Ultra-High Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC/MS/MS) are employed for this purpose , allowing researchers to accurately measure DMSC concentrations and assess its contribution to NDMA formation.